Cas no 1806870-50-7 (5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine
• CAS No: 1806870-50-7
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4862472
• Update Time: 2025-11-06

5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine

• Inchi： 1S/C7H5BrF2INO/c1-13-7-3(8)2-4(11)5(12-7)6(9)10/h2,6H,1H3
• InChI Key： FUQFNFVSFINSIS-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1C(F)F)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine

Comprehensive Overview of 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1806870-50-7)

5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1806870-50-7) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromo and methoxy group, enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridines like 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential applications in kinase inhibitors and antiviral agents, aligning with the global focus on innovative treatments for chronic diseases and emerging viral infections. The compound's CAS No. 1806870-50-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine involves multi-step halogenation and functionalization processes, ensuring high purity and yield. Its difluoromethyl group is a key structural motif, often employed to improve metabolic stability and bioavailability in drug candidates. This attribute has made it a hotspot in structure-activity relationship (SAR) studies, where researchers explore modifications to optimize efficacy and safety profiles.

From an industrial perspective, CAS No. 1806870-50-7 is pivotal in agrochemical innovation. Its incorporation into pesticide formulations has shown promise in enhancing crop protection against resistant pests, addressing the urgent need for sustainable agricultural solutions. The compound's bromo and iodo substituents contribute to its binding affinity with biological targets, a feature leveraged in designing environmentally friendly pest control agents.

Environmental and regulatory considerations are also critical when discussing 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine. As the chemical industry shifts toward greener practices, the development of eco-friendly synthesis routes for such intermediates is a trending topic. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption, aligning with the principles of green chemistry.

In analytical chemistry, CAS No. 1806870-50-7 is often characterized using advanced techniques like NMR spectroscopy and mass spectrometry. These methods ensure accurate identification and quantification, which are essential for quality control in large-scale production. The compound's stability under various conditions is another area of investigation, particularly for storage and transportation logistics.

The future of 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine lies in its adaptability to emerging technologies. With the rise of AI-driven drug discovery, computational models are increasingly used to predict its interactions with biological targets, accelerating the development of novel therapeutics. This synergy between experimental and in silico approaches is reshaping the landscape of chemical research.

In summary, 5-Bromo-2-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1806870-50-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a cornerstone in modern synthetic chemistry, driving innovations that address global health and environmental challenges.